Cas no 76691-98-0 (Benzenamine, 2-(4-phenylbutyl)-)

• Product Name: Benzenamine, 2-(4-phenylbutyl)-
• CAS No: 76691-98-0
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 537391
• PubChem ID: 12596484
• Update Time: 2025-04-19

Benzenamine, 2-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(4-phenylbutyl)-
• 2-(4-phenylbutyl)aniline
• DTXSID10503850
• 76691-98-0

• Inchi： 1S/C16H19N/c17-16-13-7-6-12-15(16)11-5-4-10-14-8-2-1-3-9-14/h1-3,6-9,12-13H,4-5,10-11,17H2
• InChI Key： RXTSOFYCAAEDQT-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų